Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

methylzinc chloride methylating agent
applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Chemical Properties and Specifications

Methylzinc chloride is typically handled as a solution in tetrahydrofuran (THF). The following table

summarizes its key physical and chemical properties from major suppliers [1] [2]:

Property Specification / Value

Chemical Formula CHsClzn

CAS Number 5158-46-3

Physical Form Colorless to yellow, turbid liquid solution [1] [2]
Common Concentration 2.0 M in THF [1] [3]

Molecular Weight 115.87 g/mol [2]

Boiling Point 67 °C [1] [3]

Density 1.033 g/mL at 25 °C [1] [3]

Flash Point -17 °C (1.4 °F) - closed cup [1] [2]
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Applications in Synthesis

Methylzinc chloride is an organozinc reagent primarily used in transition-metal-catalyzed cross-coupling
reactions to introduce a methyl group. The search results indicate its use in the following specific
applications [1] [3]:
¢ Nickel-Catalyzed Negishi Cross-Coupling: This is a primary application, used in one-pot couplings
with substrates like amino-heteroaryl chlorides and aryl fluorides [1] [3]. These reactions are

crucial for forming carbon-carbon bonds in complex molecules, particularly in pharmaceutical
research.

The following diagram illustrates the general workflow for a Negishi cross-coupling reaction using

Methylzinc chloride:
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Safety and Handling Protocols

Methylzinc chloride is a highly hazardous material and must be handled with extreme care. The safety

information is consolidated in the table below [1] [2]:

Handling Aspect Specification /| Requirement
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| Hazard Statements | H225: Highly flammable liquid and vapour. H314: Causes severe skin burns and eye
damage. H318: Causes serious eye damage. H335: May cause respiratory irritation. H336: May cause
drowsiness or dizziness. H351: Suspected of causing cancer. [2] | | Precautionary Statements | P210: Keep
away from heat/sparks/open flames. P280: Wear protective gloves/clothing/eye protection/face protection.
P310: Immediately call a POISON CENTER/doctor. [2] | | Personal Protective Equipment (PPE) |
Faceshields, gloves, and goggles are essential. A type ABEK (EN14387) respirator filter is recommended. [1]

| | Storage | Class 3 Flammable Liquid. Must be stored under an inert atmosphere in a sealed container. [1] |

Information Gaps and Further Research

The search results lack the detailed experimental protocols, quantities, and reaction conditions required for

laboratory application notes. To obtain this critical information, I suggest you:

e Consult Scientific Literature: Search platforms like SciFinder, Reaxys, or PubMed for "Methylzinc
chloride Negishi coupling” to find full experimental sections in journal articles.

¢ Review Supplier Documentation: The product pages reference a "Certificate of Analysis" and
"Safety Data Sheet" [3]. Contacting the supplier (e.g., Sigma-Aldrich, Thermo Scientific) directly for
technical data sheets might yield more procedural details.

¢ Explore Specialist Databases: Search for organic synthesis compendiums like "Science of
Synthesis" or specific textbooks on organozinc chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/b6642848#methylzinc-chloride-methylating-agent-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s6642848?utm_src=pdf-bulk
https://www.smolecule.com/products/s6642848?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

